Cas no 1323-65-5 (Phenol, dinonyl-)

• Product Name: Phenol, dinonyl-
• CAS No: 1323-65-5
• MF: C₂₄H₄₂O
• MW: 346.589687824249
• CID: 211612
• PubChem ID: 172321
• Update Time: 2025-04-19

Phenol, dinonyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, dinonyl-
• 2,3-di(nonyl)phenol
• DINONYL PHENOL
• EINECS 215-356-4
• Phenol,dinonyl
• DINOYLPHENOL
• dinonyl-pheno
• dinonylphenol(mixedisomers)
• Dinonylphenol, isomer mixture
• DINONYLPHENOL
• 1323-65-5
• SCHEMBL105964
• NS00013601
• NSC 2431
• UNII-JGS160LJXZ
• JGS160LJXZ

• Inchi： 1S/C24H42O/c1-3-5-7-9-11-13-15-18-22-19-17-21-24(25)23(22)20-16-14-12-10-8-6-4-2/h17,19,21,25H,3-16,18,20H2,1-2H3
• InChI Key： JKTAIYGNOFSMCE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1CCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 346.32400
• Monoisotopic Mass: 346.323565959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8980 (rough estimate)
• Boiling Point: 441.29°C (rough estimate)
• Refractive Index: 1.6380 (estimate)
• PSA: 20.23000
• LogP: 7.97840

Phenol, dinonyl- Security Information

• Hazardous Material transportation number：UN 2430
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids